Cas no 290311-72-7 (2-Propenoic acid, 3-phenyl-, 3-phenylpropyl ester, (2E)-)

2-Propenoic acid, 3-phenyl-, 3-phenylpropyl ester, (2E)- structure
290311-72-7 structure
Product Name:2-Propenoic acid, 3-phenyl-, 3-phenylpropyl ester, (2E)-
CAS No:290311-72-7
MF:C18H18O2
MW:266.334325313568
CID:1437976
PubChem ID:5320530
Update Time:2025-04-20

2-Propenoic acid, 3-phenyl-, 3-phenylpropyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-phenyl-, 3-phenylpropyl ester, (2E)-
    • 3-Phenylpropylcinnamate
    • 3-Phenylpropyl cinnamate, (E)-
    • F0Q8B0FS94
    • NCGC00256844-01
    • CAS-122-68-9
    • 3-Phenylpropyl beta-phenylacrylate
    • 290311-72-7
    • SR-01000389380-1
    • 3-Phenyl-2-propenoic acid 3-phenylpropyl ester
    • NS00012628
    • FEMA No. 2894
    • CHEBI:174491
    • 3-phenylpropyl (E)-3-phenylprop-2-enoate
    • 3-Phenylpropyl cinnamate [FHFI]
    • SR-01000389380
    • FEMA 2894
    • Tox21_302672
    • UNII-F0Q8B0FS94
    • Phenylpropyl cinnamate
    • AB01330388-02
    • 3-PHENYLPROPYL (2E)-3-PHENYLPROP-2-ENOATE
    • NCGC00336383-01
    • Cinnamic acid, 3-phenylpropyl ester (7CI,8CI)
    • Q27277488
    • Cinnamic acid, 3-phenylpropyl ester
    • 2-PROPENOIC ACID, 3-PHENYL-, 3-PHENYLPROPYL ESTER
    • 3-Phenylpropyl 3-phenyl-2-propenoate
    • MFCD00072201
    • Hydrocinnamyl 3-phenylpropenoate
    • 3-Phenylpropyl cinnamate
    • DTXSID9047411
    • A804946
    • AKOS001483279
    • DTXCID7027411
    • 122-68-9
    • Inchi: 1S/C18H18O2/c19-18(14-13-17-10-5-2-6-11-17)20-15-7-12-16-8-3-1-4-9-16/h1-6,8-11,13-14H,7,12,15H2/b14-13+
    • InChI Key: LYRAHIUDQRJGGZ-BUHFOSPRSA-N
    • SMILES: O(C(/C=C/C1C=CC=CC=1)=O)CCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 266.13074
  • Monoisotopic Mass: 266.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd